Cas no 1909336-16-8 (2-2-(2-sulfanylacetamido)acetamidoacetic acid amine)

• Product Name: 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine
• CAS No: 1909336-16-8
• MF: C₆H₁₃N₃O₄S
• MW: 223.250119924545
• MDL: MFCD29060378
• CID: 5247010
• PubChem ID: 121553453
• Update Time: 2026-03-09

2-2-(2-sulfanylacetamido)acetamidoacetic acid amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine

• MDL： MFCD29060378
• Inchi： 1S/C6H10N2O4S.H3N/c9-4(8-2-6(11)12)1-7-5(10)3-13;/h13H,1-3H2,(H,7,10)(H,8,9)(H,11,12);1H3
• InChI Key： LIDSSWJADOHIQK-UHFFFAOYSA-N
• SMILES： C(=O)(NCC(=O)O)CNC(=O)CS.N

Additional information on 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine

Introduction to 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine (CAS No. 1909336-16-8)

2-2-(2-sulfanylacetamido)acetamidoacetic acid amine, also known by its CAS number 1909336-16-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a central sulfanyl group and multiple amide functionalities. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The chemical structure of 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine is composed of a central carbon atom bonded to two acetamido groups and a sulfanyl acetamido group. The presence of these functional groups imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development, as they influence the compound's bioavailability, pharmacokinetics, and pharmacodynamics.

Recent studies have highlighted the therapeutic potential of 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine could be a promising candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine has shown promise in neurodegenerative research. A study conducted at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings indicate that 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine has also been extensively studied. Research has shown that this compound has a favorable safety profile with minimal side effects at therapeutic doses. Preclinical studies have demonstrated that it is well-tolerated in animal models, with no significant toxicity observed even at high doses. This favorable safety profile makes it an attractive candidate for further clinical development.

In terms of drug delivery, 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine can be formulated into various dosage forms, including oral tablets, injectable solutions, and topical creams. The choice of formulation depends on the specific therapeutic application and the desired route of administration. For example, oral formulations may be suitable for chronic inflammatory conditions, while injectable solutions may be more appropriate for acute neurological emergencies.

The synthesis of 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-sulfanylacetic acid with amino acids or other nitrogen-containing compounds to form the desired product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process and reduce costs.

In conclusion, 2-2-(2-sulfanylacetamido)acetamidoacetic acid amine (CAS No. 1909336-16-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into new therapeutic agents. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.